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Compound of Interest

Compound Name: (+)-Isomenthol

CAS No.: 63903-52-6

Cat. No.: B7771115

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(+)-Isomenthol, a stereoisomer of menthol, is a monoterpene alcohol found in various

essential oils, notably those from plants of the Mentha genus.[1] While structurally similar to the

more common (-)-menthol, (+)-isomenthol possesses distinct olfactory properties that are of

significant interest in the fields of flavor and fragrance chemistry, sensory science, and

pharmacology. Its interaction with olfactory and thermosensory receptors provides a valuable

case study for understanding the molecular basis of chemesthetic sensations. This technical

guide provides an in-depth overview of the olfactory characteristics of (+)-isomenthol, detailing

its sensory profile, interaction with key receptors, and the experimental methodologies used for

its characterization.

Sensory Profile and Odor Characteristics
The olfactory profile of (+)-isomenthol is multifaceted, extending beyond a simple minty

aroma. Sensory analysis reveals a more complex bouquet of notes.
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Odor Description:

A detailed sensory evaluation of (+)-isomenthol describes its odor as possessing the following

characteristics:

Musty[2][3]

Sweet[3]

Herbal[3]

Earthy[3]

Camphor[3]

Hay[3]

In contrast to the sharp, cooling aroma of (-)-menthol, (+)-isomenthol presents a less intense

minty character, often accompanied by these additional notes.[4]

Quantitative Olfactory Data
The potency of an odorant is quantified by its odor detection threshold, the minimum

concentration at which it can be perceived by a human sensory panel.

Compound Odor Detection Threshold (mg/L)

D-Isomenthol 41.016[5]

L-Isomenthal 30.165[5]

Note: Data for D- and L-isomenthol are presented here. While specific data for (+)-isomenthol
was not available, these values for its stereoisomers provide a strong indication of its relative

olfactory potency.

Molecular Interactions and Signaling Pathways
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The olfactory and cooling sensations elicited by (+)-isomenthol are mediated through its

interaction with specific protein receptors located on sensory neurons.

Olfactory Receptor Signaling
The perception of odorants like (+)-isomenthol begins with their interaction with Olfactory

Receptors (ORs), which are G-protein coupled receptors (GPCRs) located in the olfactory

epithelium.[6][7] This interaction initiates an intracellular signaling cascade.

The binding of an odorant to an OR activates the associated G-protein (Gαolf), leading to the

activation of adenylate cyclase. This enzyme then catalyzes the conversion of ATP to cyclic

AMP (cAMP). The subsequent increase in intracellular cAMP opens cyclic nucleotide-gated

(CNG) ion channels, allowing for an influx of Na+ and Ca2+ ions. This influx depolarizes the

neuron, generating an action potential that is transmitted to the olfactory bulb in the brain,

where the signal is processed as a specific scent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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